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Compound of Interest

Compound Name:
4-Bromobenzaldehyde, 2,4-

dinitrophenylhydrazone

CAS No.: 2087-20-9

Cat. No.: B11944369

Get Quote

Executive Summary
The derivatization of carbonyl compounds into crystalline hydrazones is a cornerstone

technique in organic qualitative analysis and structure elucidation. This guide provides a

definitive technical analysis of 4-Bromobenzaldehyde 2,4-dinitrophenylhydrazone (CAS 2087-

20-9), focusing on its thermodynamic phase transition—specifically its melting point—as a

critical purity and identity indicator.

Key Technical Metric: The literature-standard melting point for pure 4-Bromobenzaldehyde 2,4-

dinitrophenylhydrazone is 257 °C.

Scientific Context & Significance
In pharmaceutical research and organic synthesis, the identification of liquid aldehydes

requires conversion into solid derivatives with sharp, reproducible melting points. 4-
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Bromobenzaldehyde (MP: 57 °C) is often derivatized using 2,4-Dinitrophenylhydrazine (Brady’s

Reagent).[1]

The resulting hydrazone offers three analytical advantages:

Thermodynamic Stability: The conjugation of the dinitrophenyl ring with the hydrazone

linkage creates a highly stable crystalline lattice.

High Melting Point: The significant increase in molecular weight and intermolecular hydrogen

bonding shifts the melting point from 57 °C (aldehyde) to ~257 °C (derivative), reducing

ambiguity in identification.

Visual Confirmation: The presence of the nitro groups results in a vivid orange/red

precipitate, providing immediate qualitative feedback.

Chemical Framework: Reaction Mechanism
The formation of the hydrazone proceeds via a nucleophilic addition-elimination mechanism.[1]

This reaction is acid-catalyzed, typically occurring at a pH of 4–5 to protonate the carbonyl

oxygen without protonating the hydrazine nucleophile.

Mechanism Visualization
The following diagram details the transformation from the initial nucleophilic attack to the final

dehydration step.[1]
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Caption: Step-wise nucleophilic addition-elimination mechanism yielding the hydrazone

derivative.

Physical Properties & Characterization Data[1][2][3]
[4][5][6][7]
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Melting Point Analysis
The melting point is the primary quantitative metric for this derivative. Variations in the

observed value often indicate impurities such as unreacted aldehyde or degradation products.

Parameter Value / Description Source Reliability

Melting Point (Lit.) 257 °C High (Primary Literature [1])

Melting Point (Range) 254 – 257 °C
Moderate (Dependent on

heating rate)

Appearance
Bright Orange/Red Crystalline

Solid
High

Crystal Habit
Needles (from Ethanol/Ethyl

Acetate)
High

Molecular Formula C₁₃H₉BrN₄O₄ Definitive

Molecular Weight 365.14 g/mol Definitive

Note on Polymorphism: While rare for this specific derivative, rapid cooling can sometimes

yield amorphous solids with lower, broader melting ranges. Recrystallization is mandatory for

accurate data.

Experimental Protocol: Synthesis & Purification
To achieve the reference melting point of 257 °C, strict adherence to purification protocols is

required.

Reagents
Substrate: 4-Bromobenzaldehyde (Pure, dissolved in min. methanol).[2][3]

Reagent: 2,4-Dinitrophenylhydrazine (dissolved in H₂SO₄/Methanol).

Solvent: Ethanol or Ethyl Acetate (for recrystallization).[4]

Workflow Diagram
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Caption: Optimized workflow for the synthesis and purification of the 2,4-DNPH derivative.
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Critical Procedure Steps
Precipitation: Upon mixing the aldehyde solution with Brady's reagent, an immediate color

change to orange/red indicates hydrazone formation. Allow the mixture to stand for 15

minutes to maximize yield.

Filtration: Collect the crude solid via Büchner funnel filtration. Wash copiously with cold

methanol to remove unreacted sulfuric acid and aldehyde.

Recrystallization (The "Purification Gate"):

Solvent: Hot Ethanol is the standard. If solubility is low, use Ethyl Acetate.

Method: Dissolve the solid in the minimum amount of boiling solvent. Allow it to cool slowly

to room temperature before placing it in an ice bath. This slow cooling promotes the

formation of pure, defined crystals essential for a sharp melting point.

Drying: Ensure the sample is bone-dry. Solvent inclusion can depress the melting point by 5–

10 °C.

Technical Validation & Troubleshooting
Observation Root Cause Corrective Action

MP < 250 °C Impure crystal / Wet sample
Recrystallize from fresh

ethanol; dry in desiccator.

Broad MP Range
Mixed crystalline/amorphous

phase

Re-dissolve and cool slower to

encourage lattice ordering.

Darkening before melt Decomposition
Check heating rate (should be

2–4 °C/min near MP).

No Precipitate Aldehyde oxidation

Verify aldehyde purity (it may

have oxidized to 4-

bromobenzoic acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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